N-(4-(3-((3,4-dimethoxyphenethyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide
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Description
N-(4-(3-((3,4-dimethoxyphenethyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. This compound is commonly referred to as 'DTG' and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits. In
Scientific Research Applications
Antimicrobial Properties
Thiazole derivatives, including structures similar to the compound , have been identified for their promising antibacterial activity. For example, novel analogs have demonstrated significant antibacterial effects, particularly against Staphylococcus aureus and Bacillus subtilis, without cytotoxic impacts on mammalian cells, highlighting their potential in addressing resistant bacterial strains (Palkar et al., 2017). Additionally, thiazole derivatives have shown good antimicrobial activity, with certain substitutions on the phenyl ring enhancing this effect (Chawla, 2016).
Anticancer Evaluation
Thiazole-based compounds have been evaluated for their anticancer activities. A study has found that certain N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides exhibit moderate to excellent anticancer activity against various cancer cell lines, such as breast, lung, colon, and ovarian cancer cells (Ravinaik et al., 2021). This indicates the potential of thiazole derivatives in cancer therapy.
Anti-inflammatory Drugs
Research on thiazole and thiazoline derivatives has led to the discovery of compounds with anti-inflammatory activity. Specifically, N-(thiazol-2-yl)-3-(N,N-dimethylamino)benzamide and related compounds have shown effectiveness as nonsteroidal anti-inflammatory drugs, with certain compounds not adversely affecting myocardial function (Lynch et al., 2006).
Corrosion Inhibition
Benzothiazole derivatives have been identified as effective corrosion inhibitors for steel in acidic solutions. These inhibitors offer extra stability and higher inhibition efficiencies against steel corrosion, which is significant for industrial applications (Hu et al., 2016).
properties
IUPAC Name |
N-[4-[3-[2-(3,4-dimethoxyphenyl)ethylamino]-3-oxopropyl]-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O4S/c1-29-19-10-8-16(14-20(19)30-2)12-13-24-21(27)11-9-18-15-31-23(25-18)26-22(28)17-6-4-3-5-7-17/h3-8,10,14-15H,9,11-13H2,1-2H3,(H,24,27)(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWYKRDZMSSRSDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)CCC2=CSC(=N2)NC(=O)C3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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